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Adverse Effect Profile of OSI-930

The following table summarizes the common adverse effects observed in a phase I clinical trial of OSI-930

monotherapy involving 58 patients with advanced solid tumors [1] [2]:

Adverse
Effect

Most Common
Severity (CTCAE
Grade)

Frequency & Characteristics Management & Context

Fatigue Grade 1-2 Very common; observed across dose

levels.

Dose modification may be

required if fatigue increases
by ≥2 grades from baseline

[2].

Diarrhea Grade 1-2 Very common [1] [2]. Considered a DLT only if it

reached Grade 3 despite
optimal medical management

[2].

Nausea Grade 1-2 Very common [1] [2]. Considered a DLT only if it

reached Grade 3 despite
optimal medical management

[2].
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Adverse
Effect

Most Common
Severity (CTCAE
Grade)

Frequency & Characteristics Management & Context

Rash Grade 1-2
(Common);

Grade 3 (DLT)

Common at lower grades; Grade 3
rash was a observed Dose-Limiting

Toxicity (DLT) at 600 mg twice daily
[1] [2].

-

The Maximum Tolerated Dose (MTD) was established at 500 mg administered twice daily. The

Recommended Phase II Dose (RP2D) is therefore 500 mg twice daily [1] [2].

Frequently Asked Questions for Researchers

What is the underlying mechanism for these adverse effects? OSI-930 is a multi-targeted tyrosine kinase

inhibitor. Its primary targets include VEGFR-2 (KDR), c-Kit, and PDGFR [3]. Inhibition of VEGFR is

strongly associated with anti-angiogenic class effects such as fatigue, diarrhea, and potential rash. The

inhibition pattern is distinct from other kinase inhibitors like imatinib and sunitinib [2].

How were these adverse effects managed and defined in the trial? The phase I trial used Common

Terminology Criteria for Adverse Events (CTCAE) v3.0 for grading [2]. For diarrhea and nausea, Grade 3

events were only considered Dose-Limiting Toxicities (DLTs) if they occurred despite optimal medical

management. This highlights the importance of proactive supportive care in managing these side effects [2].

Does the safety profile change when OSI-930 is combined with other drugs? Yes, combination therapy

can alter the toxicity profile. A separate phase I study combining OSI-930 with the EGFR inhibitor erlotinib

reported different DLTs, including Grade 4 neutropenia and Grade 3 lethargy/asthenia, which were not

the primary DLTs in the monotherapy study [4].

OSI-930 Mechanism of Action and Toxicity Relationship

The diagram below illustrates how the primary molecular targets of OSI-930 are linked to its anti-tumor

effects and the observed adverse reactions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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